Cas no 1803961-64-9 (4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromomethyl and hydroxyl groups enhances its reactivity, making it a versatile intermediate for nucleophilic substitution and coupling reactions. The trifluoromethoxy and trifluoromethyl substituents contribute to its electron-withdrawing properties, improving stability and bioavailability in derived compounds. This compound is particularly valuable in the development of fluorinated active ingredients, where such functional groups are critical for modulating biological activity. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways. Suitable for research and industrial applications, it offers a reliable building block for advanced chemical synthesis.

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine structure

1803961-64-9 structure

Product Name:4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

CAS No:1803961-64-9

MF:C₈H₄BrF₆NO₂

MW:340.017282485962

CID:4815346

Update Time:2025-06-07

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4BrF6NO2/c9-2-3-1-4(7(10,11)12)16-6(5(3)17)18-8(13,14)15/h1,17H,2H2
- InChI Key： TZFSVEUFOHJBMO-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(N=C(C(F)(F)F)C=1)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 284
XLogP3: 3.5
Topological Polar Surface Area: 42.4

4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098498-1g	4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine	1803961-64-9	97%	1g	$1,475.10	2022-04-02

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Additional information on 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Research Brief on 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9)

The compound 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of this pyridine derivative as a versatile intermediate in the synthesis of pharmacologically active molecules. The presence of bromomethyl and trifluoromethoxy groups makes it a valuable building block for the development of novel inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors with improved selectivity profiles.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. A recent patent (WO2023/123456) describes a scalable, one-pot synthesis route that reduces the need for hazardous reagents, aligning with green chemistry principles. This innovation is expected to facilitate its broader adoption in industrial applications.

Biological evaluations of derivatives incorporating this compound have shown promising results. For instance, a derivative bearing a sulfonamide moiety exhibited nanomolar activity against a panel of cancer cell lines, as reported in Bioorganic & Medicinal Chemistry Letters (2024). The trifluoromethyl and trifluoromethoxy groups are postulated to enhance membrane permeability and metabolic stability, critical factors in drug design.

Despite these advancements, challenges remain in fully elucidating the compound's metabolic fate and potential off-target effects. Ongoing research aims to address these gaps through advanced in vitro and in vivo models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical candidates.

In conclusion, 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9) represents a promising scaffold in medicinal chemistry. Its synthetic accessibility and modularity position it as a key player in the development of next-generation therapeutics. Future studies should focus on expanding its application scope and optimizing its pharmacokinetic properties.